Cas no 2227728-90-5 (rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine)

Technical Introduction: rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine is a chiral cyclopropylamine derivative featuring a 5-methylpyridin-2-yl substituent. Its stereochemically defined structure, with (1R,2R) configuration, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for applications requiring precise spatial orientation. The cyclopropane ring enhances rigidity, potentially improving binding affinity in target interactions, while the pyridine moiety offers opportunities for further functionalization. This compound is suited for research in drug discovery, especially for developing enzyme inhibitors or receptor modulators. Its well-defined stereochemistry and structural stability contribute to reproducibility in synthetic routes, making it a reliable building block for advanced chemical development.
rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine structure
2227728-90-5 structure
Product Name:rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine
CAS No:2227728-90-5
MF:C10H14N2
MW:162.231562137604
CID:6202313
PubChem ID:165752396
Update Time:2025-05-22

rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine
    • rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
    • EN300-1807244
    • 2227728-90-5
    • Inchi: 1S/C10H14N2/c1-7-2-3-10(12-6-7)9-4-8(9)5-11/h2-3,6,8-9H,4-5,11H2,1H3/t8-,9+/m0/s1
    • InChI Key: IKBRNLRIGWOTDG-DTWKUNHWSA-N
    • SMILES: NC[C@@H]1C[C@H]1C1C=CC(C)=CN=1

Computed Properties

  • Exact Mass: 162.115698455g/mol
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.9Ų

rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1807244-0.05g
rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
2227728-90-5
0.05g
$1261.0 2023-09-19
Enamine
EN300-1807244-0.1g
rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
2227728-90-5
0.1g
$1320.0 2023-09-19
Enamine
EN300-1807244-0.25g
rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
2227728-90-5
0.25g
$1381.0 2023-09-19
Enamine
EN300-1807244-0.5g
rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
2227728-90-5
0.5g
$1440.0 2023-09-19
Enamine
EN300-1807244-1.0g
rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
2227728-90-5
1g
$1500.0 2023-06-02
Enamine
EN300-1807244-2.5g
rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
2227728-90-5
2.5g
$2940.0 2023-09-19
Enamine
EN300-1807244-5.0g
rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
2227728-90-5
5g
$4349.0 2023-06-02
Enamine
EN300-1807244-10.0g
rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
2227728-90-5
10g
$6450.0 2023-06-02
Enamine
EN300-1807244-1g
rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
2227728-90-5
1g
$1500.0 2023-09-19
Enamine
EN300-1807244-5g
rac-[(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropyl]methanamine
2227728-90-5
5g
$4349.0 2023-09-19

Additional information on rac-(1R,2R)-2-(5-methylpyridin-2-yl)cyclopropylmethanamine

Racemic (1R,2R)-2-(5-Methylpyridin-2-yl)cyclopropylmethanamine: A Comprehensive Overview

Racemic (1R,2R)-2-(5-Methylpyridin-2-yl)cyclopropylmethanamine, identified by the CAS number 2227728-90-5, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring fused with a pyridine moiety, making it an interesting subject for both academic and industrial research. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications.

The molecular structure of (1R,2R)-2-(5-Methylpyridin-2-yl)cyclopropylmethanamine is notable for its stereochemistry, which plays a crucial role in determining its physical and chemical properties. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and interaction with biological targets. The presence of the methyl group on the pyridine ring further enhances the compound's versatility, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One such approach involves the use of transition metal-catalyzed cyclopropanation reactions, which allow for the controlled formation of the strained cyclopropane ring. These methods not only improve the yield but also provide access to enantiomerically pure forms of the compound, which are essential for pharmacological studies.

In terms of applications, (1R,2R)-2-(5-Methylpyridin-2-yl)cyclopropylmethanamine has shown promise as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate specific biological pathways makes it a candidate for further optimization into potent therapeutic agents. For instance, recent research has explored its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, highlighting its potential in this field.

Moreover, the compound's unique electronic properties make it an attractive candidate for use in materials science. Its ability to act as a ligand in metal complexes has been explored in recent studies, suggesting its potential application in catalysis and coordination chemistry. This dual functionality underscores the importance of further research into its properties and applications.

The stereochemistry of (1R,2R)-configuration is particularly significant, as it can influence the compound's pharmacokinetic profile and efficacy. Recent studies have emphasized the importance of stereocontrol in drug design, and this compound serves as an excellent example of how stereochemistry can be harnessed to optimize drug-like properties.

In conclusion, Racemic (1R,2R)-2-(5-Methylpyridin-2-yl)cyclopropylmethanamine is a versatile and intriguing compound with a wide range of potential applications. Its unique structure and stereochemical properties make it a valuable tool in both academic and industrial research. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in the development of novel chemical entities with significant therapeutic potential.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd